2-(2-Chloro-3-fluorophenyl)-2-(4-phenylpiperazin-1-yl)acetic acid

• IUPAC Name: 2-(2-chloro-3-fluorophenyl)-2-(4-phenylpiperazin-1-yl)acetic acid
• InChI: InChI=1S/C18H18ClFN2O2/c19-16-14(7-4-8-15(16)20)17(18(23)24)22-11-9-21(10-12-22)13-5-2-1-3-6-13/h1-8,17H,9-12H2,(H,23,24)
• InChI Key: LVMHWNLSTPMGCN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(C3=C(C(=CC=C3)F)Cl)C(=O)O
• Molecular Formula: C18H18ClFN2O2
• Molecular Weight: 348.8 g/mol

Description

2-(2-Chloro-3-fluorophenyl)-2-(4-phenylpiperazin-1-yl)acetic acid, also known as CFPPAA, is a compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(2-Chloro-3-fluorophenyl)-2-(4-phenylpiperazin-1-yl)acetic acid is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, including serotonin, dopamine, and norepinephrine. This compound has also been shown to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators, including prostaglandins and cytokines. This compound has also been shown to increase the levels of certain neurotransmitters, including serotonin, dopamine, and norepinephrine. Additionally, this compound has been shown to have analgesic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Chloro-3-fluorophenyl)-2-(4-phenylpiperazin-1-yl)acetic acid in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, analgesic, and antidepressant effects, which could make it a useful tool in studying these conditions. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for 2-(2-Chloro-3-fluorophenyl)-2-(4-phenylpiperazin-1-yl)acetic acid research. One direction is to further study its potential therapeutic applications, including its use in treating neuropathic pain, anxiety, and depression. Another direction is to study the mechanism of action of this compound in more detail, which could provide insights into its potential therapeutic applications. Additionally, researchers could investigate the safety and toxicity of this compound, which could help determine its potential for use in humans.

Synthesis Methods

2-(2-Chloro-3-fluorophenyl)-2-(4-phenylpiperazin-1-yl)acetic acid can be synthesized using a variety of methods, including the reaction of 2-chloro-3-fluoroaniline with 1-(4-phenylpiperazin-1-yl)ethanone in the presence of acetic acid and sodium triacetoxyborohydride. Other methods include the reaction of 2-chloro-3-fluorobenzoyl chloride with 4-phenylpiperazine in the presence of triethylamine and the reaction of 2-chloro-3-fluoroaniline with 4-phenylpiperazine in the presence of glacial acetic acid.

Scientific Research Applications

2-(2-Chloro-3-fluorophenyl)-2-(4-phenylpiperazin-1-yl)acetic acid has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models. This compound has also been studied for its potential use in treating neuropathic pain, anxiety, and depression.